Cas no 41278-83-5 (7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano2,3-dpyrimidine-5,5,6-tricarbonitrile)

• Product Name: 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano2,3-dpyrimidine-5,5,6-tricarbonitrile
• CAS No: 41278-83-5
• MDL: MFCD01814845
• CID: 4651082
• Update Time: 2025-07-20

7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano2,3-dpyrimidine-5,5,6-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-AMINO-1,3-DIMETHYL-2,4-DIOXO-1,2,3,4-TETRAHYDRO-5H-PYRANO[2,3-D]PYRIMIDINE-5,5,6-TRICARBONITRILE
• 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano[2,3-d]pyrimidine-5,5,6-tricarbonit
• 5H-Pyrano[2,3-d]pyrimidine-5,5,6-tricarbonitrile, 7-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-
• 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano2,3-dpyrimidine-5,5,6-tricarbonitrile

• MDL： MFCD01814845

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano2,3-dpyrimidine-5,5,6-tricarbonitrile

Comprehensive Analysis of 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano[2,3-d]pyrimidine-5,5,6-tricarbonitrile (CAS No. 41278-83-5)

The compound 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano[2,3-d]pyrimidine-5,5,6-tricarbonitrile, identified by its CAS No. 41278-83-5, is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrano[2,3-d]pyrimidine core and multiple cyano functional groups, makes it a subject of intense research in drug discovery and organic synthesis. This article delves into its properties, synthesis, and emerging applications, addressing common queries from researchers and industry professionals.

One of the most frequently asked questions about CAS No. 41278-83-5 revolves around its synthetic pathways. The compound is typically synthesized through multi-step reactions involving dimethyl malonate and cyanoacetamide derivatives, followed by cyclization and functionalization. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to improve yield and reduce environmental impact. Researchers are particularly interested in optimizing these protocols to meet the growing demand for sustainable synthesis in the pharmaceutical industry.

The pharmacological potential of 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano[2,3-d]pyrimidine-5,5,6-tricarbonitrile has garnered attention due to its structural resemblance to bioactive pyrimidine scaffolds. Preliminary studies suggest its role as a precursor for kinase inhibitors or antimicrobial agents, aligning with the current focus on targeted therapies and antibiotic resistance. Its tricarbonitrile moiety further enhances its reactivity, enabling derivatization for diverse biological applications.

In material science, the compound's electron-deficient nature and conjugated system make it a candidate for organic semiconductors or nonlinear optical materials. With the rise of flexible electronics and optoelectronic devices, researchers are investigating its thin-film properties and charge transport mechanisms. These studies often intersect with searches for high-performance organic materials, a trending topic in renewable energy and wearable technology.

Analytical characterization of CAS No. 41278-83-5 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its intricate structure. Computational modeling, including DFT calculations, is increasingly used to predict its electronic properties and reactivity, addressing the community's interest in in silico drug design. Such data are critical for patent filings and regulatory submissions, reflecting the compound's commercial viability.

Storage and handling recommendations emphasize stability under inert conditions, as the cyano groups may hydrolyze in humid environments. This aligns with broader industry concerns about compound degradation and long-term storage solutions. Suppliers often provide technical bulletins highlighting these aspects, responding to frequent queries about shelf life and compatibility.

Future research directions for 7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5H-pyrano[2,3-d]pyrimidine-5,5,6-tricarbonitrile may explore its structure-activity relationships in greater depth or its integration into metal-organic frameworks (MOFs) for catalytic applications. The compound's versatility ensures its relevance in addressing contemporary challenges like precision medicine and energy storage, making it a recurring subject in scientific literature and patent databases.